Cas no 1175768-76-9 (N-{4-(1S)-2-chloro-1-hydroxyethylphenyl}-N-methylmethanesulfonamide)

• Product Name: N-{4-(1S)-2-chloro-1-hydroxyethylphenyl}-N-methylmethanesulfonamide
• CAS No: 1175768-76-9
• MF: C₁₀H₁₄ClNO₃S
• MW: 263.741060733795
• MDL: MFCD09863640
• CID: 5167078
• Update Time: 2025-05-26

N-{4-(1S)-2-chloro-1-hydroxyethylphenyl}-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[4-[(1S)-2-chloro-1-hydroxyethyl]phenyl]-N-methyl-
• (S)-N-(4-(2-Chloro-1-hydroxyethyl)phenyl)-N-methylmethanesulfonamide
• N-{4-(1S)-2-chloro-1-hydroxyethylphenyl}-N-methylmethanesulfonamide

• MDL： MFCD09863640
• Inchi： 1S/C10H14ClNO3S/c1-12(16(2,14)15)9-5-3-8(4-6-9)10(13)7-11/h3-6,10,13H,7H2,1-2H3/t10-/m1/s1
• InChI Key： KONSDXDLUSDQTI-SNVBAGLBSA-N
• SMILES： CS(N(C1=CC=C([C@H](O)CCl)C=C1)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-(1S)-2-chloro-1-hydroxyethylphenyl}-N-methylmethanesulfonamide

Research Briefing on N-{4-(1S)-2-chloro-1-hydroxyethylphenyl}-N-methylmethanesulfonamide (CAS: 1175768-76-9)

In recent years, the compound N-{4-(1S)-2-chloro-1-hydroxyethylphenyl}-N-methylmethanesulfonamide (CAS: 1175768-76-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential therapeutic applications. The compound's chiral center and sulfonamide functional group make it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

Recent studies have focused on elucidating the pharmacological properties of N-{4-(1S)-2-chloro-1-hydroxyethylphenyl}-N-methylmethanesulfonamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinases involved in inflammatory pathways. The research highlighted the compound's ability to modulate cytokine production, suggesting potential applications in autoimmune diseases. The study employed a combination of in vitro assays and molecular docking simulations to validate the compound's binding affinity and specificity.

Another notable investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the synthetic pathways for optimizing the yield and purity of N-{4-(1S)-2-chloro-1-hydroxyethylphenyl}-N-methylmethanesulfonamide. The researchers developed a novel catalytic asymmetric synthesis method, achieving an enantiomeric excess of over 98%. This advancement is critical for scaling up production while maintaining the compound's stereochemical integrity, which is essential for its biological activity.

In addition to its kinase inhibitory properties, N-{4-(1S)-2-chloro-1-hydroxyethylphenyl}-N-methylmethanesulfonamide has shown promise in oncology research. A preclinical study conducted in 2024 revealed its potential as an adjuvant therapy in combination with existing chemotherapeutic agents. The compound was found to enhance the efficacy of cisplatin in resistant cancer cell lines by inhibiting DNA repair mechanisms. These findings were supported by transcriptomic and proteomic analyses, which identified key pathways affected by the compound.

Despite these promising results, challenges remain in the clinical translation of N-{4-(1S)-2-chloro-1-hydroxyethylphenyl}-N-methylmethanesulfonamide. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications to improve its metabolic stability. Additionally, toxicity profiles need to be thoroughly evaluated to ensure safety in human trials. Ongoing research is addressing these issues through the development of prodrug derivatives and advanced formulation strategies.

In conclusion, N-{4-(1S)-2-chloro-1-hydroxyethylphenyl}-N-methylmethanesulfonamide (CAS: 1175768-76-9) represents a versatile scaffold with significant potential in multiple therapeutic areas. Its unique chemical properties and demonstrated biological activities make it a valuable subject for continued investigation. Future studies should focus on optimizing its pharmacokinetic and safety profiles to facilitate its transition into clinical development.